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Compound of Interest

Compound Name: 5-Chloroacetyloxindole

CAS No.: 65435-04-3

Cat. No.: B152591

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 5-Chloroacetyloxindole, a key

intermediate in the development of various pharmaceutical compounds. The synthesis involves

the N-acylation of 5-chlorooxindole with chloroacetyl chloride. This protocol is designed to be a

valuable resource for researchers in medicinal chemistry and drug discovery, offering a

straightforward and reproducible method. All quantitative data is summarized for clarity, and a

detailed experimental workflow is provided.

Introduction
5-Chloroacetyloxindole is a crucial building block in the synthesis of a wide range of

biologically active molecules. Its functional groups, including the reactive chloroacetyl moiety,

make it a versatile precursor for the introduction of various substituents and for the construction

of more complex molecular architectures. The N-acylation of oxindoles is a fundamental

transformation in organic synthesis, and the following protocol outlines a robust method for

achieving this with 5-chlorooxindole and chloroacetyl chloride. The reaction proceeds via the
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deprotonation of the nitrogen atom of the oxindole ring, followed by nucleophilic attack on the

electrophilic carbonyl carbon of chloroacetyl chloride.

Data Presentation
The following table summarizes the key quantitative data and reaction parameters for the

synthesis of 5-Chloroacetyloxindole from 5-chlorooxindole.

Parameter Value

Reactants

5-Chlorooxindole 1.0 equivalent

Chloroacetyl Chloride 1.2 equivalents

Base (Triethylamine) 1.5 equivalents

Solvent Anhydrous Tetrahydrofuran (THF)

Reaction Temperature 0 °C to Room Temperature

Reaction Time 4-6 hours

Product Molar Mass 244.06 g/mol

Expected Yield 85-95%

Appearance Off-white to pale yellow solid

Experimental Protocol
Materials:

5-Chlorooxindole

Chloroacetyl chloride

Triethylamine (Et3N)

Anhydrous Tetrahydrofuran (THF)
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Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Standard laboratory glassware for workup and purification

Rotary evaporator

Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 5-chlorooxindole (1.0 eq) and anhydrous THF. Stir the mixture at room

temperature until the 5-chlorooxindole is completely dissolved.

Addition of Base: Cool the solution to 0 °C using an ice bath. Add triethylamine (1.5 eq)

dropwise to the stirred solution.

Addition of Acylating Agent: In a separate dropping funnel, dilute chloroacetyl chloride (1.2

eq) with a small amount of anhydrous THF. Add the chloroacetyl chloride solution dropwise

to the reaction mixture at 0 °C over a period of 30 minutes. A precipitate of triethylamine

hydrochloride may form.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer

Chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexane).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Once the reaction is complete, quench the reaction by slowly adding a saturated

aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and

extract with ethyl acetate (3 x 50 mL).

Washing: Combine the organic layers and wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexane) to afford 5-Chloroacetyloxindole as an

off-white to pale yellow solid.

Characterization: Confirm the structure and purity of the final product using standard

analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of 5-Chloroacetyloxindole.

This protocol provides a comprehensive guide for the synthesis of 5-Chloroacetyloxindole. As

with any chemical reaction, appropriate safety precautions should be taken, including working

in a well-ventilated fume hood and wearing personal protective equipment. The reaction

conditions may be optimized further to improve yield and purity based on laboratory-specific

equipment and reagent quality.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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